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Compound of Interest

Compound Name: Canagliflozin Related Impurity 10
CAS No.: 1799552-91-2
Cat. No.: B600839
Get Quote
. J

Application Note: Protocol for the Synthesis and Qualification of Canagliflozin Impurity 10
(Oxidative Analog) Reference Standard

Executive Summary & Scope

In the rigorous quality control of SGLT2 inhibitors, the identification and quantification of

degradation products are critical for regulatory compliance (ICH Q3A/B). Canagliflozin Impurity
10, identified in this protocol as the mono-oxidized derivative (CAS 1672658-93-3, MW 460.53

Da), represents a challenging oxidative degradant often observed under accelerated stability
conditions or metabolic pathways.

Unlike process intermediates (such as the iodo-aglycone, often mislabeled as Impurity 10 in

some vendor catalogs), this oxidative analog requires a precise, de novo synthesis to serve as

a valid reference standard. This guide details the controlled oxidative synthesis, preparative
isolation, and structural validation of this impurity.

Target Analyte Profile:

e Common Name: Canagliflozin Impurity 10 (Oxidative Analog)
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CAS Number: 1672658-93-3[1][2]

Molecular Formula:

[3]

Molecular Weight: 460.53 g/mol (Canagliflozin + 16 Da)

Nature: Oxidative degradant (likely Thiophene S-oxide or Benzylic Hydroxyl variant).

Scientific Rationale & Reaction Mechanism

The preparation of this standard relies on the chemoselective oxidation of Canagliflozin. The
thiophene moiety and the benzylic position are susceptible to oxidation. To generate the
specific mono-oxidized impurity (Impurity 10) rather than the sulfone (Impurity F) or extensive
degradation products, we utilize meta-Chloroperbenzoic acid (mCPBA) at controlled low
temperatures.

o Causality: mCPBA is electrophilic; by limiting stoichiometry to 1.0-1.1 equivalents and
maintaining cryogenic temperatures (-10°C to 0°C), we kinetically favor the formation of the
mono-oxide (sulfoxide or hydroxyl) over the dioxide (sulfone).

o Self-Validating Step: The reaction progress is monitored via HPLC. The disappearance of the
Canagliflozin peak and the emergence of a peak at RRT ~0.5-0.8 (more polar due to
oxygenation) serves as the primary process control.

Diagram 1: Synthesis Logic & Pathway
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Caption: Chemoselective synthesis pathway for Canagliflozin Oxidative Impurity 10,
highlighting kinetic control to prevent sulfone formation.

Experimental Protocol: Synthesis

Safety Note: mCPBA is a strong oxidant and potential shock hazard. Handle in a fume hood.

Reagents & Materials

Reagent Grade Equivalence Role
Canagliflozin (API) >99% Purity 1.0 eq (500 mg) Starting Material
m-Chloroperbenzoic )
) 77% Max 1.05eq Oxidant
acid (mCPBA)
Dichloromethane
Anhydrous 10 mL/g Solvent
(DCM)
Sodium Thiosulfate (
Sat.[4] Aq. Excess Quenching Agent
)
Sodium Bicarbonate (
Sat. Aq. Excess Neutralizer

)

Step-by-Step Procedure

e Dissolution: In a 50 mL round-bottom flask, dissolve 500 mg (1.12 mmol) of Canagliflozin in
10 mL of anhydrous DCM. Stir until a clear solution is obtained.

» Cooling: Place the flask in an ice-salt bath to achieve an internal temperature of -5°C to 0°C.

» Oxidant Addition: Dissolve 203 mg (1.18 mmol, 1.05 eq) of mCPBA in 5 mL DCM. Add this
solution dropwise to the reaction mixture over 20 minutes. Crucial: Slow addition prevents
local hotspots that favor over-oxidation.

e Reaction Monitoring: Stir at 0°C for 2 hours.

o Checkpoint: Pull a 10 pL aliquot, quench with NaHCO3, and inject on HPLC.
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o Target: ~60-70% conversion to the mono-oxidized product (RRT ~0.6-0.8 typically). Do not
push for 100% conversion, as this increases sulfone impurities.

e Quenching: Once the target profile is reached, add 10 mL of saturated

solution. Stir vigorously for 10 minutes to destroy excess peroxide.

o Workup:
o Transfer to a separatory funnel.
o Wash the organic layer with sat.

(2 x 15 mL) to remove m-chlorobenzoic acid byproduct.

o Wash with Brine (1 x 15 mL).
o Dry over anhydrous

, filter, and concentrate in vacuo at <35°C.

o Yield: Expect ~520 mg of crude off-white solid containing a mixture of API, Impurity 10,
and trace Sulfone.

Purification & Isolation (Preparative HPLC)

Direct crystallization is rarely sufficient for separating oxidative analogs due to structural
similarity. Preparative HPLC is the Gold Standard for reference standard purity (>98%).

Preparative HPLC Conditions

e Column: C18 Reverse Phase (e.g., YMC-Actus Triart C18, 20 x 250 mm, 5 pm).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

o Gradient:

o 0-5 min: 20% B (Equilibration)
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o 5-25 min: 20% -> 60% B (Linear Gradient)

o 25-30 min: 60% -> 90% B (Wash)

¢ Flow Rate: 15-20 mL/min.

e Detection: UV at 290 nm (Thiophene absorption).

Fraction Collection Strategy

e Inject 50-100 mg of crude material dissolved in DMSO/MeOH (1:1).

o Impurity 10 typically elutes before the parent Canagliflozin due to the increased polarity of
the oxygen functionality (S-oxide or hydroxyl).

» Collect fractions corresponding to the target peak.

» Lyophilization: Pool pure fractions (>98% area by analytical HPLC) and lyophilize to obtain a
fluffy white powder. Avoid rotary evaporation at high heat to prevent thermal degradation.

Diagram 2: Purification & Qualification Workflow
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Caption: Workflow for the isolation of high-purity Canagliflozin Impurity 10 from crude oxidative
mixture.

Analytical Qualification (Validation)

To certify the material as a Reference Standard, the following data must be generated.

Mass Spectrometry (LC-MS)

e Technique: ESI (+)
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o Expected Result:
o Canagliflozin
o Impurity 10

(Shift of +16 Da).

« Interpretation: Confirms mono-oxidation.

NMR Spectroscopy

« 1H NMR (DMSO-d6):

o Compare the thiophene proton signals. In S-oxides or ring-oxidized variants, the thiophene
protons will shift significantly downfield or lose aromaticity if the ring is disrupted.

o Look for the integrity of the sugar protons (3.0-5.0 ppm) to ensure the glucoside moiety
remains intact.

e 13C NMR:
o Verify the number of carbons (24).[5]

o Check for shifts in the C-S carbon signals (130-140 ppm region) indicating oxidation at or
near the sulfur.

HPLC Purity (Final QC)

Parameter Specification
Column C18 (150 x 4.6 mm, 3 um)
Mobile Phase 0.1% H3PO4 : ACN (Gradient)
_ > 95.0% (for qualitative ID) = 98.0% (for
Purity (Area %) o
guantitative standard)
Retention Time RRT ~0.75 (relative to Canagliflozin)

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.pharmaffiliates.com/en/parentapi/canagliflozin-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

+ European Medicines Agency (EMA).Assessment Report: Invokana (Canagliflozin). (2013).
Procedure No. EMEA/H/C/002649. Available at: [Link]

* ResearchGate.Synthesis and Characterization of Potential Impurities of Canagliflozin.
(2017).[6][7] Identifies oxidative pathways (Imp-D/Imp-F). Available at: [Link]

¢ International Conference on Harmonisation (ICH).Q3A(R2): Impurities in New Drug
Substances. Available at: [Link]

Disclaimer: This protocol is for research and development purposes only. "Impurity 10" naming
conventions vary by vendor; always verify the CAS number and molecular weight against your
specific regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b600839?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

